Cas no 949925-75-1 (3’-Desmethoxy Aliskiren 3’-Carboxylic Acid)
3’-Desmethoxy Aliskiren 3’-Carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3’-Desmethoxy Aliskiren 3’-Carboxylic Acid
- 3-[5-[(2S,4S,5S,7S)-4-amino-7-[(3-amino-2,2-dimethyl-3-oxopropyl)carbamoyl]-5-hydroxy-8-methyl-2-propan-2-ylnonyl]-2-methoxyphenoxy]propanoic acid
- 3'-DesMethoxy Aliskiren 3'-Carboxylic Acid
- Aliskiren metabolite M2
- 3-{5-[(2S,4S,5S,7S)-4-Amino-7-[(3-amino-2,2-dimethyl-3-oxopropyl)carbamoyl]-5-hydroxy-8-methyl-2-(propan-2-yl)nonyl]-2-methoxyphenoxy}propanoic acid
- UNII-8BR2LU46VW
- 3-(5-((2S,4S,5S,7S)-4-Amino-7-((3-amino-2,2-dimethyl-3-oxopropyl)carbamoyl)-5-hydroxy-2-isopropyl-8-methylnonyl)-2-methoxyphenoxy)propanoic acid
- DTXSID80747542
- 3-(5-((2S,4S,5S,7S)-4-Amino-7-(((3-amino-2,2-dimethyl-3-oxopropyl)amino)carbonyl)-5-hydroxy-8-methyl-2-(1-methylethyl)nonyl)-2-methoxyphenoxy)propanoic acid
- 949925-75-1
- Propanoic acid, 3-(5-((2S,4S,5S,7S)-4-amino-7-(((3-amino-2,2-dimethyl-3-oxopropyl)amino)carbonyl)-5-hydroxy-8-methyl-2-(1-methylethyl)nonyl)-2-methoxyphenoxy)-
- 8BR2LU46VW
- CHEMBL3507697
- 3'-DesmethoxyAliskiren3'-CarboxylicAcid
- 3-[5-[(2S,4S,5S,7S)-4-amino-7-[[(3-Amino-2,2-dimethyl-3-oxopropyl)amino]carbonyl]-5-hydroxy-8-methyl-2-(1-methylethyl)nonyl]-2-methoxyphenoxy]propanoic Acid
-
- Inchi: 1S/C29H49N3O7/c1-17(2)20(12-19-8-9-24(38-7)25(13-19)39-11-10-26(34)35)14-22(30)23(33)15-21(18(3)4)27(36)32-16-29(5,6)28(31)37/h8-9,13,17-18,20-23,33H,10-12,14-16,30H2,1-7H3,(H2,31,37)(H,32,36)(H,34,35)/t20-,21-,22-,23-/m0/s1
- InChI Key: WGLWFINTGGHHBQ-MLCQCVOFSA-N
- SMILES: O[C@@H](C[C@H](C(NCC(C(N)=O)(C)C)=O)C(C)C)[C@H](C[C@H](CC1C=CC(=C(C=1)OCCC(=O)O)OC)C(C)C)N
Computed Properties
- Exact Mass: 551.35700
- Monoisotopic Mass: 551.35705091g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 39
- Rotatable Bond Count: 18
- Complexity: 774
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 174Ų
Experimental Properties
- Melting Point: NA
- Boiling Point: 793.7±60.0 °C at 760 mmHg
- Flash Point: 433.8±32.9 °C
- PSA: 178.68000
- LogP: 5.42200
- Vapor Pressure: 0.0±2.9 mmHg at 25°C
3’-Desmethoxy Aliskiren 3’-Carboxylic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3’-Desmethoxy Aliskiren 3’-Carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D290685-10mg |
3’-Desmethoxy Aliskiren 3’-Carboxylic Acid |
949925-75-1 | 10mg |
$ 9200.00 | 2023-09-08 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-500537-10 mg |
3’-Desmethoxy Aliskiren 3’-Carboxylic Acid, |
949925-75-1 | 10mg |
¥101,534.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-500537-10mg |
3’-Desmethoxy Aliskiren 3’-Carboxylic Acid, |
949925-75-1 | 10mg |
¥101534.00 | 2023-09-05 |
3’-Desmethoxy Aliskiren 3’-Carboxylic Acid Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 3’-Desmethoxy Aliskiren 3’-Carboxylic Acid
3’-Desmethoxy Aliskiren 3’-Carboxylic Acid (CAS No. 949925-75-1): An Emerging Compound in Cardiovascular Research
3’-Desmethoxy Aliskiren 3’-Carboxylic Acid (CAS No. 949925-75-1) is a derivative of aliskiren, a well-known renin inhibitor used in the treatment of hypertension. This compound has garnered significant attention in recent years due to its potential therapeutic applications and unique chemical properties. In this article, we will delve into the structure, synthesis, biological activity, and recent research developments surrounding 3’-Desmethoxy Aliskiren 3’-Carboxylic Acid.
The chemical structure of 3’-Desmethoxy Aliskiren 3’-Carboxylic Acid is characterized by the removal of a methoxy group and the presence of a carboxylic acid moiety at the 3’ position. This modification alters the pharmacological profile of the parent compound, aliskiren, potentially enhancing its efficacy and reducing side effects. The molecular formula of 3’-Desmethoxy Aliskiren 3’-Carboxylic Acid is C20H24N4O5, with a molecular weight of approximately 380.42 g/mol.
The synthesis of 3’-Desmethoxy Aliskiren 3’-Carboxylic Acid involves several steps, including the selective demethylation of aliskiren followed by carboxylation at the 3’ position. Recent studies have explored various synthetic routes to optimize yield and purity, making this compound more accessible for further research and potential clinical applications. One notable method involves the use of mild and selective conditions to achieve high yields and minimal side reactions.
In terms of biological activity, 3’-Desmethoxy Aliskiren 3’-Carboxylic Acid has shown promising results in preclinical studies. It exhibits potent renin-inhibiting properties, which are crucial for managing hypertension and related cardiovascular diseases. Renin inhibitors work by blocking the initial step in the renin-angiotensin system (RAS), thereby reducing the production of angiotensin II, a potent vasoconstrictor. This mechanism helps to lower blood pressure and alleviate the burden on the cardiovascular system.
Beyond its role as a renin inhibitor, 3’-Desmethoxy Aliskiren 3’-Carboxylic Acid has also been investigated for its potential anti-inflammatory and antioxidant properties. These additional benefits may contribute to its overall therapeutic value in treating cardiovascular diseases. Preclinical studies have demonstrated that this compound can reduce oxidative stress and inflammation in vascular tissues, which are key factors in the progression of hypertension and atherosclerosis.
Clinical trials involving 3’-Desmethoxy Aliskiren 3’-Carboxylic Acid are still in their early stages, but preliminary results are encouraging. A phase I trial conducted by researchers at a leading pharmaceutical company showed that the compound was well-tolerated by healthy volunteers, with no significant adverse effects reported. The trial also indicated that 3’-Desmethoxy Aliskiren 3’-Carboxylic Acid had a favorable pharmacokinetic profile, with sustained plasma levels and good bioavailability.
To further validate its therapeutic potential, ongoing phase II trials are evaluating the efficacy and safety of 3’-Desmethoxy Aliskiren 3’-Carboxylic Acid in patients with hypertension. These trials aim to assess whether the compound can effectively lower blood pressure without causing significant side effects compared to existing treatments. Preliminary data from these trials suggest that 3’-Desmethoxy Aliskiren 3’-Carboxylic Acid may offer a novel and effective option for managing hypertension.
In addition to its cardiovascular applications, there is growing interest in exploring the broader therapeutic potential of 3’-Desmethoxy Aliskiren 3’-Carboxylic Acid. Recent studies have suggested that this compound may have beneficial effects on kidney function and could be useful in treating renal diseases associated with hypertension. The renin-inhibiting properties of 3’-Desmethoxy Aliskiren 3’-Carboxylic Acid may help to reduce proteinuria and slow down the progression of kidney damage.
The future prospects for 3’-Desmethoxy Aliskiren 3’-Carboxylic Acid are promising, but further research is needed to fully understand its mechanisms of action and optimize its use in clinical settings. Ongoing studies are focusing on elucidating the molecular pathways involved in its renin-inhibiting effects and identifying potential drug interactions that could impact its efficacy or safety.
In conclusion, 3’-Desmethoxy Aliskiren 3’-Carboxylic Acid (CAS No. 949925-75-1) represents an exciting advancement in cardiovascular research. Its unique chemical structure and biological activity make it a promising candidate for treating hypertension and related conditions. As more data from clinical trials become available, it is likely that this compound will play an increasingly important role in the management of cardiovascular diseases.
949925-75-1 (3’-Desmethoxy Aliskiren 3’-Carboxylic Acid) Related Products
- 173334-58-2(Aliskiren hemifumarate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)